Cas no 179057-34-2 (4-(1H-Pyrazol-1-ylmethyl)benzonitrile)

• Product Name: 4-(1H-Pyrazol-1-ylmethyl)benzonitrile
• CAS No: 179057-34-2
• MF: C₁₁H₉N₃
• MW: 183.209261655807
• MDL: MFCD07687291
• CID: 133608
• PubChem ID: 8834695
• Update Time: 2025-04-19

4-(1H-Pyrazol-1-ylmethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(1H-pyrazol-1-ylmethyl)-
• 4-(1H-Pyrazol-1-ylmethyl)benzonitrile
• 4-(pyrazol-1-ylmethyl)benzonitrile
• 4-(1-Pyrazolylmethyl)benzonitrile
• EN300-27363
• 4-[(1-Pyrazolyl)methyl]benzonitrile
• A12163
• DTXSID70429244
• 4-((1H-pyrazol-1-yl)methyl)benzonitrile
• SCHEMBL771837
• HMS1783D21
• TS-02552
• CS-0448629
• 4-[(1H-Pyrazol-1-yl)methyl]benzonitrile
• AKOS000198440
• FPZADNOIMZEBTC-UHFFFAOYSA-N
• Z126932682
• FT-0739648
• Benzonitrile, 4-(1H-pyrazol-1-ylmethyl)-
• JOY
• 179057-34-2
• MFCD07687291
• SY167922
• 4-(1H-Pyrazol-1-ylmethyl)benzonitrile 97%
• DB-065259
• ALBB-030597

• MDL： MFCD07687291
• Inchi： 1S/C11H9N3/c12-8-10-2-4-11(5-3-10)9-14-7-1-6-13-14/h1-7H,9H2
• InChI Key： FPZADNOIMZEBTC-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 183.08000
• Monoisotopic Mass: 183.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.111
• Melting Point: 80 °C
• Boiling Point: 374.608°C at 760 mmHg
• Flash Point: 180.357°C
• Refractive Index: 1.609
• PSA: 41.61000
• LogP: 1.80308

4-(1H-Pyrazol-1-ylmethyl)benzonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles